2,4-Dichloro-6-methylaniline
Overview
Description
2,4-Dichloro-6-methylaniline (2,4-DCM) is a chemical compound belonging to the family of anilines and is commonly used as an intermediate in the synthesis of various organic compounds. It is an important starting material for the production of a variety of pharmaceuticals, dyes, fragrances, and pesticides. 2,4-DCM is also used as a reagent in the laboratory for the synthesis of various organic compounds.
Scientific Research Applications
Protein, DNA, and RNA Binding : 4-Chloro-2-methylaniline, a related compound, has been found to bind extensively to proteins, DNA, and RNA in rat liver. This process involves enzymatic activity in microsomes leading to irreversible binding and activation, indicating potential carcinogenic properties (Hill, Shih, & Struck, 1979).
Genotoxicity and Carcinogenicity Studies : Research has shown that while 2,4-dimethylaniline and 2,4,6-trimethylaniline are genotoxic and potentially carcinogenic, 2-chloro-4-methylaniline and 4-chloro-N-methylaniline, similar to 2,4-Dichloro-6-methylaniline, do not exhibit effects on DNA in mice (Przybojewska, 1997).
Synthesis of Antitumor Agents : this compound is used in the synthesis of dasatinib monohydrate, an antitumor agent. The synthesis process, starting from 2-chloro-6-methylaniline, achieves an overall yield of 52% (Zang, Chen, & Jie, 2009).
DNA Binding Properties : New charge transfer complexes of 2-Ethyl-6-methylaniline with DDQ and p-Chloranil have been synthesized, showing promising DNA binding properties. These can be synthesized in a cost-effective manner (Manojkumar et al., 2020).
Efficient Synthesis Methods : A new method for preparing 2-chloro-6-methylaniline has been developed using diphenylurea and sodium chlorate. This method offers a more efficient and environmentally friendly process (Zhang, 2009).
Spectroscopy and Structural Analysis : The vibrational frequencies of 2-chloro-4-methylaniline and 2-chloro-6-methylaniline have been studied and found to be in good agreement with experimental data. This includes investigating NH-pi interactions and the influence of bulky chlorine and methyl groups on the amino group's vibrational modes (Arjunan & Mohan, 2009).
Mechanism of Action
Safety and Hazards
2,4-Dichloro-6-methylaniline is toxic if swallowed, in contact with skin, or if inhaled . It may cause damage to organs through prolonged or repeated exposure . It is very toxic to aquatic life with long-lasting effects . Safety measures include avoiding dust formation, avoiding contact with skin and eyes, and using personal protective equipment .
Biochemical Analysis
Cellular Effects
Aniline compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
The effects of 2,4-Dichloro-6-methylaniline at different dosages in animal models have not been extensively studied. Therefore, information about threshold effects, as well as toxic or adverse effects at high doses, is currently unavailable .
properties
IUPAC Name |
2,4-dichloro-6-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Cl2N/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAISVUGQLKXPFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1N)Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30361499 |
Source
|
| Record name | 2,4-Dichloro-6-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30361499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
30273-00-8 |
Source
|
| Record name | 2,4-Dichloro-6-methylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30361499 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-Dichloro-6-methylaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Diethyl 2-[2-(2-methyl-1,3-dioxolan-2-yl)ethyl]propanedioate](/img/structure/B42776.png)
